N-(3-acetylphenyl)-2,4-dimethylbenzamide

• IUPAC Name: N-(3-acetylphenyl)-2,4-dimethylbenzamide
• InChI: InChI=1S/C17H17NO2/c1-11-7-8-16(12(2)9-11)17(20)18-15-6-4-5-14(10-15)13(3)19/h4-10H,1-3H3,(H,18,20)
• InChI Key: ZOXBEPFWSKDMLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)C)C
• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol

Description

Synthesis Analysis

The synthesis of N-(3-acetylphenyl)-2,4-dimethylbenzamide and related compounds has been explored through various methods. One approach involved the modification of existing compounds to preclude metabolic N-acetylation, enhancing the efficacy and stability of the resulting compounds (Robertson et al., 1987). Another method detailed the synthesis of related compounds from m-nitro acetophenone by reduction, acetylation, ethylation, and condensation, achieving high yields and purity suitable for scale-up production (Gong Fenga, 2007).

Molecular Structure Analysis

The molecular structure of this compound and its analogs has been characterized through various techniques, including X-ray diffraction. The studies provide insights into the crystal structures, highlighting strong intermolecular hydrogen bonding that stabilizes the molecular configuration (Kant et al., 2014).

Chemical Reactions and Properties

Chemical reactions involving this compound reveal its reactivity and interaction with different chemical agents. One study discussed the reaction with alkyl isocyanates, leading to the formation of cyclic compounds, demonstrating the compound's utility in synthesizing complex molecules (Braña et al., 1990).

Physical Properties Analysis

The physical properties, such as crystalline structure and hydrogen bonding patterns, have been extensively analyzed. DFT studies corroborate the experimental findings, providing a comprehensive understanding of the compound's physical characteristics and stability mechanisms (Rahul Raju et al., 2015).

Chemical Properties Analysis

The chemical properties of this compound, including reactivity, hyperpolarizability, and molecular electrostatic potential, have been explored. Such analyses offer insights into the compound's potential for various applications in chemistry and materials science (Raju et al., 2015).

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and harmful effects. Unfortunately, the specific safety and hazard information for “N-(3-acetylphenyl)-2,4-dimethylbenzamide” is not available in the sources I have.